Cas no 1502427-80-6 (2-(5-bromofuran-2-yl)methylpyrrolidine)
2-(5-bromofuran-2-yl)methylpyrrolidine Chemical and Physical Properties
Names and Identifiers
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- 2-(5-bromofuran-2-yl)methylpyrrolidine
- EN300-1238186
- 2-[(5-bromofuran-2-yl)methyl]pyrrolidine
- 1502427-80-6
- AKOS026732492
-
- Inchi: 1S/C9H12BrNO/c10-9-4-3-8(12-9)6-7-2-1-5-11-7/h3-4,7,11H,1-2,5-6H2
- InChI Key: ALIHSXGJWTZARW-UHFFFAOYSA-N
- SMILES: BrC1=CC=C(CC2CCCN2)O1
Computed Properties
- Exact Mass: 229.01023g/mol
- Monoisotopic Mass: 229.01023g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 154
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 25.2Ų
2-(5-bromofuran-2-yl)methylpyrrolidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1238186-0.05g |
2-[(5-bromofuran-2-yl)methyl]pyrrolidine |
1502427-80-6 | 0.05g |
$1308.0 | 2023-06-08 | ||
| Enamine | EN300-1238186-0.1g |
2-[(5-bromofuran-2-yl)methyl]pyrrolidine |
1502427-80-6 | 0.1g |
$1371.0 | 2023-06-08 | ||
| Enamine | EN300-1238186-0.25g |
2-[(5-bromofuran-2-yl)methyl]pyrrolidine |
1502427-80-6 | 0.25g |
$1432.0 | 2023-06-08 | ||
| Enamine | EN300-1238186-0.5g |
2-[(5-bromofuran-2-yl)methyl]pyrrolidine |
1502427-80-6 | 0.5g |
$1495.0 | 2023-06-08 | ||
| Enamine | EN300-1238186-1.0g |
2-[(5-bromofuran-2-yl)methyl]pyrrolidine |
1502427-80-6 | 1g |
$1557.0 | 2023-06-08 | ||
| Enamine | EN300-1238186-2.5g |
2-[(5-bromofuran-2-yl)methyl]pyrrolidine |
1502427-80-6 | 2.5g |
$3051.0 | 2023-06-08 | ||
| Enamine | EN300-1238186-5.0g |
2-[(5-bromofuran-2-yl)methyl]pyrrolidine |
1502427-80-6 | 5g |
$4517.0 | 2023-06-08 | ||
| Enamine | EN300-1238186-10.0g |
2-[(5-bromofuran-2-yl)methyl]pyrrolidine |
1502427-80-6 | 10g |
$6697.0 | 2023-06-08 | ||
| Enamine | EN300-1238186-50mg |
2-[(5-bromofuran-2-yl)methyl]pyrrolidine |
1502427-80-6 | 50mg |
$827.0 | 2023-10-02 | ||
| Enamine | EN300-1238186-100mg |
2-[(5-bromofuran-2-yl)methyl]pyrrolidine |
1502427-80-6 | 100mg |
$867.0 | 2023-10-02 |
2-(5-bromofuran-2-yl)methylpyrrolidine Related Literature
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
Additional information on 2-(5-bromofuran-2-yl)methylpyrrolidine
2-(5-Bromofuran-2-yl)methylpyrrolidine: A Comprehensive Overview
The compound 2-(5-bromofuran-2-yl)methylpyrrolidine, identified by the CAS number 1502427-80-6, is a fascinating molecule with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique structure and versatile applications. In this article, we will delve into its properties, synthesis, and recent advancements in its utilization.
The structure of 2-(5-bromofuran-2-yl)methylpyrrolidine consists of a pyrrolidine ring, which is a five-membered saturated heterocyclic compound containing one nitrogen atom. Attached to this ring is a 5-bromofuran group, which introduces both electronic and steric effects into the molecule. The bromine atom at the 5-position of the furan ring plays a crucial role in determining the compound's reactivity and selectivity in various chemical reactions.
Recent studies have highlighted the importance of 1502427-80-6 in drug discovery and development. Its unique combination of a pyrrolidine ring and a brominated furan group makes it an ideal candidate for exploring new therapeutic agents. Researchers have reported that this compound exhibits promising anti-inflammatory and anti-cancer properties, making it a valuable lead for developing novel drugs.
In addition to its pharmaceutical applications, 2-(5-bromofuran-2-yl)methylpyrrolidine has also found use in materials science. Its ability to form stable complexes with metal ions has led to its application in the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials have potential applications in gas storage, catalysis, and sensing technologies.
The synthesis of 1502427-80-6 involves a multi-step process that typically starts with the preparation of the pyrrolidine ring. This is followed by the introduction of the 5-bromofuran group through either nucleophilic substitution or coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and improving yields.
From an environmental perspective, researchers are increasingly interested in understanding the biodegradation pathways of 1502427-80-6. Studies have shown that under specific conditions, this compound can undergo microbial degradation, offering insights into its environmental fate and potential risks. This information is crucial for assessing its safety profile and ensuring sustainable practices in its production and use.
In conclusion, 1502427-80-6, or 2-(5-bromofuran-2-yl)methylpyrrolidine, is a versatile compound with diverse applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in future innovations. As research continues to uncover new potentials for this compound, its role in science and industry is expected to grow significantly.
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